Cas no 83721-49-7 (Einecs 280-575-4)

• Product name: Einecs 280-575-4
• CAS No: 83721-49-7
• MF: C₂₇H₃₄N₆O₉S₂
• MW: 650.723663806915
• CID: 2713130

Einecs 280-575-4 Chemical and Physical Properties

Names and Identifiers

• 1-[bis(2-hydroxypropyl)amino]propan-2-ol,6-methyl-2-[4-[(2,4,6-trioxo-1,3-diazinan-5-yl)diazenyl]phenyl]-1,3-benzothiazole-7-sulfonic acid
• 2-(4-((Hexahydro-2,4,6-trioxo-5-pyrimidyl)azo)phenyl)-6-methylbenzothiazole-7-sulphonic acid, compound with 1,1',1''-nitrilotris(propan-2-ol) (1:1)
• Einecs 280-575-4

• Inchi： 1S/C18H13N5O6S2.C9H21NO3/c1-8-2-7-11-13(14(8)31(27,28)29)30-17(19-11)9-3-5-10(6-4-9)22-23-12-15(24)20-18(26)21-16(12)25;1-7(11)4-10(5-8(2)12)6-9(3)13/h2-7,12H,1H3,(H,27,28,29)(H2,20,21,24,25,26);7-9,11-13H,4-6H2,1-3H3/b23-22+;
• InChI Key： UTZLXFZWJYHCHE-PGCQSHBKSA-N
• SMILES： S(C1C(C)=CC=C2C=1SC(C1C=CC(=CC=1)/N=N/C1C(NC(NC1=O)=O)=O)=N2)(=O)(=O)O.OC(C)CN(CC(C)O)CC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 971
• Topological Polar Surface Area: 268